Cas no 66521-84-4 (5,6-Dihydrobenzohquinazolin-2-amine)

• Product Name: 5,6-Dihydrobenzohquinazolin-2-amine
• CAS No: 66521-84-4
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD00139519
• CID: 964146
• PubChem ID: 2763483
• Update Time: 2025-05-20

5,6-Dihydrobenzohquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydrobenzo[h]quinazolin-2-amine
• 5,6-dihydro-benzo[h]quinazolin-2-ylamine
• dihydrobenzohquinazolinamine
• 66521-84-4
• ARQ523;ARQ 523
• 5,6-dihydrobenzo[h]quinazolin-2-ylamine
• 2-Amino-5,6-dihydrobenzo[h]quinazoline
• Oprea1_682475
• ARQ-523
• J-516537
• cid_2763483
• BDBM96208
• DTXSID10376980
• 1F-915
• MLS000694516
• 5H,6H-benzo[h]quinazolin-2-amine
• AC9671
• A867436
• JBTKXKYATFWBAO-UHFFFAOYSA-N
• HMS2653C14
• SY264196
• AKOS005069858
• SMR000333199
• MFCD00139519
• CHEMBL1463935
• 5,6-Dihydrobenzo(h)quinazoliN-2-amine
• SCHEMBL4990063
• FT-0641072
• DB-054935
• 5,6-Dihydrobenzohquinazolin-2-amine

• MDL： MFCD00139519
• Inchi： 1S/C12H11N3/c13-12-14-7-9-6-5-8-3-1-2-4-10(8)11(9)15-12/h1-4,7H,5-6H2,(H2,13,14,15)
• InChI Key： JBTKXKYATFWBAO-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C2C=1C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 197.09500
• Monoisotopic Mass: 197.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.274
• Melting Point: 193-196°C
• Boiling Point: 447.8°C at 760 mmHg
• Flash Point: 255.1°C
• Refractive Index: 1.684
• PSA: 51.80000
• LogP: 2.40560

5,6-Dihydrobenzohquinazolin-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,6-Dihydrobenzohquinazolin-2-amine

Comprehensive Analysis of 5,6-Dihydrobenzohquinazolin-2-amine (CAS No. 66521-84-4): Properties, Applications, and Research Insights

5,6-Dihydrobenzohquinazolin-2-amine (CAS No. 66521-84-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. The quinazoline core, a key feature of this molecule, is known for its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its derivatives for potential applications in cancer therapy, neurodegenerative diseases, and anti-inflammatory treatments, aligning with current trends in precision medicine.

The compound’s molecular structure, characterized by a fused benzene and pyrimidine ring system, contributes to its stability and binding affinity with biological targets. Recent studies highlight its role as a scaffold for designing small-molecule inhibitors, a hot topic in AI-driven drug discovery. Computational models, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship), frequently utilize 5,6-Dihydrobenzohquinazolin-2-amine derivatives to predict bioactivity, reflecting the growing intersection of chemistry and artificial intelligence.

In material science, this compound’s aromaticity and electron-rich properties make it a candidate for organic semiconductors and photovoltaic materials. With the global push toward sustainable energy, researchers are investigating its potential in organic light-emitting diodes (OLEDs) and solar cells, addressing the demand for eco-friendly alternatives to silicon-based technologies.

Synthetic methodologies for 5,6-Dihydrobenzohquinazolin-2-amine often involve cyclocondensation reactions or catalytic hydrogenation, topics frequently searched in academic databases. Optimizing these processes to achieve high yields and low environmental impact resonates with the principles of green chemistry, a major focus in industrial R&D.

Safety and regulatory aspects of this compound are also critical. While it is not classified as a hazardous substance, proper handling protocols are emphasized in laboratory settings. Its biodegradability and toxicity profile are under ongoing evaluation, particularly for pharmaceutical applications, where ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are paramount.

In summary, 5,6-Dihydrobenzohquinazolin-2-amine (CAS No. 66521-84-4) represents a multifaceted compound with promising applications across drug development, renewable energy, and advanced materials. Its integration into cutting-edge research underscores its relevance in addressing contemporary scientific challenges.